Cas no 84228-49-9 (Methyl 2-amino-5-chloro-3-nitrobenzoate)

Methyl 2-amino-5-chloro-3-nitrobenzoate structure

84228-49-9 structure

Product Name:Methyl 2-amino-5-chloro-3-nitrobenzoate

CAS No:84228-49-9

Molecular Formula:C₈H₇ClN₂O₄

Molecular Weight:230.605180978775

MDL:MFCD02068568

CID:1028955

PubChem ID:615489

Methyl 2-amino-5-chloro-3-nitrobenzoate Properties

Names and Identifiers

- Methyl 2-amino-5-chloro-3-nitrobenzoate
- 5-Chloro-3-nitro-2-aminobenzoic acid methyl ester
- 5-Chloro-3-nitroanthranilic acid methyl ester
- 2-Amino-5-chloro-3-nitrobenzoic acid methyl ester
- DA-02473
- CS-0187466
- Methyl2-amino-5-chloro-3-nitrobenzoate
- 2-Amino-5-chloro-3-nitro-benzoic acid methyl ester
- Methyl 2-amino-5-chloro-3-nitrobenzoate #
- SCHEMBL505205
- MFCD02068568
- DTXSID20346831
- methyl 5-chloro-3-nitroanthranilate
- AS-33103
- Benzoic acid, 2-amino-5-chloro-3-nitro-, methyl ester
- 84228-49-9
- AB10650
- AKOS022171553
- AE-641/00585035
- MDL： MFCD02068568
- InChIKey： ISMXPTNCRAJFPH-UHFFFAOYSA-N
- Inchi： 1S/C8H7ClN2O4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,10H2,1H3
- SMILES： O=C(C1C(N)=C([N+](=O)[O-])C=C(Cl)C=1)OC

Computed Properties

Exact Mass: 230.0094344g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 230.0094344g/mol
Heavy Atom Count: 15
Complexity: 268
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 98.1Å²

Experimental Properties

Solubility: Almost insoluble (0.053 g/l) (25 º C),
Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2-amino-5-chloro-3-nitrobenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G5ZA-100mg	Methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	95%	100mg	$11.00	2025-02-27
A2B Chem LLC	AH53446-100mg	Methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	95%	100mg	$31.00	2024-04-19
Aaron	AR00G67M-100mg	Methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	98%	100mg	$12.00	2025-01-24
abcr	AB452621-250mg	Methyl2-amino-5-chloro-3-nitrobenzoate; .	84228-49-9		250mg	€151.90
Alichem	A019065062-1g	Methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	95%	1g	$495.17	2023-08-31
Chemenu	CM129389-1g	methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	95%	1g	$356	2023-01-09
Crysdot LLC	CD12026261-1g	Methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	95+%	1g	$377	2024-07-24
eNovation Chemicals LLC	Y1054338-100mg	METHYL 2-AMINO-5-CHLORO-3-NITROBENZOATE	84228-49-9	95+%	100mg	$170	2022-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSV111-100mg	methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	95%	100mg	￥626.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258136-250mg	Methyl 2-amino-5-chloro-3-nitrobenzoate	84228-49-9	98%	250mg	￥299.00	2024-07-28

Methyl 2-amino-5-chloro-3-nitrobenzoate Synthesis

Synthetic Circuit 1

6324-51-2

84228-49-9

Reaction Conditions

1.1 Solvents: Thionyl chloride ; 3 h, reflux
1.2 12 h, rt

Reference

Synthesis and SAR of novel di- and trisubstituted 1,4-dihydroquinoxaline-2,3-diones related to licostinel (Acea 1021) as NMDA/glycine site antagonists

Zhou, Zhang-Lin; Kher, Sunil M.; Cai, Sui Xiong; Whittemore, Edward R.; Espitia, Stephen A.; et al, Bioorganic & Medicinal Chemistry, 2003, 11(8), 1769-1780